Cas no 2229076-61-1 (4-bromo-2-methoxy-5-2-methyl-2-(methylamino)propylphenol)

4-Bromo-2-methoxy-5-[2-methyl-2-(methylamino)propyl]phenol is a brominated phenolic compound featuring a methoxy substituent and a branched alkylamine side chain. Its structural complexity lends itself to applications in pharmaceutical intermediates and organic synthesis, where its reactive bromine and amine functionalities enable selective modifications. The methoxy group enhances solubility in organic solvents, while the tertiary amine moiety may facilitate interactions with biological targets or serve as a coordination site in metal-catalyzed reactions. This compound’s stability under standard conditions and well-defined reactivity profile make it a valuable building block for research in medicinal chemistry and material science. Proper handling is advised due to potential sensitivity to light and moisture.
4-bromo-2-methoxy-5-2-methyl-2-(methylamino)propylphenol structure
2229076-61-1 structure
Product Name:4-bromo-2-methoxy-5-2-methyl-2-(methylamino)propylphenol
CAS No:2229076-61-1
MF:C12H18BrNO2
MW:288.180822849274
CID:6019524
PubChem ID:165667021
Update Time:2025-06-11

4-bromo-2-methoxy-5-2-methyl-2-(methylamino)propylphenol Chemical and Physical Properties

Names and Identifiers

    • 4-bromo-2-methoxy-5-2-methyl-2-(methylamino)propylphenol
    • 2229076-61-1
    • 4-bromo-2-methoxy-5-[2-methyl-2-(methylamino)propyl]phenol
    • EN300-1934055
    • Inchi: 1S/C12H18BrNO2/c1-12(2,14-3)7-8-5-10(15)11(16-4)6-9(8)13/h5-6,14-15H,7H2,1-4H3
    • InChI Key: NTALLTBWAVVDNQ-UHFFFAOYSA-N
    • SMILES: BrC1=CC(=C(C=C1CC(C)(C)NC)O)OC

Computed Properties

  • Exact Mass: 287.05209g/mol
  • Monoisotopic Mass: 287.05209g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 41.5Ų

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Additional information on 4-bromo-2-methoxy-5-2-methyl-2-(methylamino)propylphenol

Introduction to 4-Bromo-2-Methoxy-5-(2-Methyl-2-(Methylamino)propyl)phenol (CAS No. 2229076-61-1)

4-Bromo-2-methoxy-5-(2-methyl-2-(methylamino)propyl)phenol (CAS No. 2229076-61-1) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a bromo-substituted phenol ring and a methylamino propyl side chain. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for further investigation.

The molecular formula of 4-bromo-2-methoxy-5-(2-methyl-2-(methylamino)propyl)phenol is C13H18BrNO2, and its molecular weight is approximately 300.19 g/mol. The compound's structure can be represented as:

Structure of 4-Bromo-2-Methoxy-5-(2-Methyl-2-(Methylamino)propyl)phenol

The synthesis of 4-bromo-2-methoxy-5-(2-methyl-2-(methylamino)propyl)phenol typically involves multi-step reactions, including the bromination of a substituted phenol, followed by the introduction of the methylamino propyl group. These synthetic routes are well-documented in the literature and have been optimized to achieve high yields and purity levels.

In terms of physical properties, 4-bromo-2-methoxy-5-(2-methyl-2-(methylamino)propyl)phenol is a white crystalline solid at room temperature. It is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. This solubility profile makes it suitable for various experimental conditions and formulations.

The biological activity of 4-bromo-2-methoxy-5-(2-methyl-2-(methylamino)propyl)phenol has been the subject of several recent studies. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 4-bromo-2-methoxy-5-(2-methyl-2-(methylamino)propyl)phenol has also been investigated for its neuroprotective effects. Research conducted on animal models has demonstrated that this compound can reduce oxidative stress and protect neurons from damage caused by ischemia-reperfusion injury. These neuroprotective effects are attributed to its ability to modulate intracellular signaling pathways involved in cell survival and death.

In the context of drug development, the pharmacokinetic properties of 4-bromo-2-methoxy-5-(2-methyl-2-(methylamino)propyl)phenol are crucial for determining its suitability as a therapeutic agent. Studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, with a half-life that allows for once-daily dosing regimens. Additionally, it has been found to have low toxicity in preclinical studies, making it a promising candidate for further clinical evaluation.

The safety profile of 4-bromo-2-methoxy-5-(2-methyl-2-(methylamino)propyl)phenol has been assessed through various toxicity studies, including acute and chronic toxicity tests in rodents. These studies have indicated that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. However, as with any new drug candidate, further safety evaluations are necessary to ensure its long-term safety in humans.

In conclusion, 4-bromo-2-methoxy-5-(2-methyl-2-(methylamino)propyl)phenol (CAS No. 2229076-61-1) is a promising compound with diverse biological activities that warrant further investigation. Its potential applications in anti-inflammatory and neuroprotective therapies make it an attractive target for pharmaceutical research and development. As research continues to advance, it is likely that new insights into the mechanisms of action and therapeutic potential of this compound will emerge, potentially leading to the development of novel treatments for various diseases.

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